Cas no 2640963-91-1 (5-(4-methylpyridin-3-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine)

• Product Name: 5-(4-methylpyridin-3-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine
• CAS No: 2640963-91-1
• MF: C₁₂H₁₁F₃N₄
• MW: 268.237752199173
• CID: 5360967
• Update Time: 2025-05-20

5-(4-methylpyridin-3-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methyl-3-pyridinyl)-N-(2,2,2-trifluoroethyl)-2-pyrimidinamine
• 5-(4-methylpyridin-3-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine

• Inchi： 1S/C12H11F3N4/c1-8-2-3-16-6-10(8)9-4-17-11(18-5-9)19-7-12(13,14)15/h2-6H,7H2,1H3,(H,17,18,19)
• InChI Key： DSQDQDIOZMLDID-UHFFFAOYSA-N
• SMILES： C1(NCC(F)(F)F)=NC=C(C2=C(C)C=CN=C2)C=N1

Experimental Properties

• Density: 1.321±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 376.2±52.0 °C(Predicted)
• pka: 3.92±0.20(Predicted)

Additional information on 5-(4-methylpyridin-3-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine

Introduction to 5-(4-methylpyridin-3-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine (CAS No. 2640963-91-1)

5-(4-methylpyridin-3-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2640963-91-1, belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry and drug development. The presence of a 4-methylpyridin-3-yl substituent and a 2,2,2-trifluoroethyl group in its molecular structure imparts distinct chemical characteristics that make it a promising candidate for further exploration in therapeutic applications.

The molecular framework of 5-(4-methylpyridin-3-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine consists of a pyrimidine core linked to a pyridine derivative and a fluorinated alkyl chain. This combination of functional groups enhances its potential bioactivity by influencing both its solubility and interactions with biological targets. The fluorine atoms in the 2,2,2-trifluoroethyl group contribute to the compound's metabolic stability and lipophilicity, which are critical factors in drug design. Such properties make it an attractive scaffold for developing novel pharmaceutical agents that require efficient absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacological agents due to their diverse biological activities. Pyrimidines are fundamental components of nucleic acids and play a crucial role in various cellular processes. Compounds containing pyrimidine moieties have been extensively studied for their potential applications in antiviral, anticancer, and anti-inflammatory therapies. The specific substitution pattern in 5-(4-methylpyridin-3-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine may confer unique interactions with biological targets such as enzymes and receptors, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, the 4-methylpyridin-3-yl moiety is commonly found in many pharmacologically active compounds, where it serves as a key pharmacophore for binding to biological targets. Additionally, the presence of fluorine atoms is well-documented in drug development for improving pharmacokinetic properties. The combination of these features suggests that 5-(4-methylpyridin-3-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine may exhibit potent activity against various diseases by modulating specific biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. Studies have shown that the fluorinated pyrimidine derivatives exhibit enhanced binding affinity to certain enzymes and receptors compared to their non-fluorinated counterparts. This observation aligns with the growing body of evidence supporting the use of fluorine atoms in drug design to improve therapeutic efficacy.

The synthesis of 5-(4-methylpyridin-3-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine presents an interesting challenge due to the complexity of its molecular structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such complex molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have enabled chemists to construct intricate heterocyclic frameworks with high precision. These advancements have not only simplified the synthesis but also expanded the scope of possible derivatives for further optimization.

In conclusion,5-(4-methylpyridin-3-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amineseems poised to play a significant role in future pharmaceutical research and development. Its unique structural features and potential bioactivities make it an exciting compound for further exploration. As our understanding of molecular interactions continues to evolve, this compound may provide insights into new therapeutic strategies targeting various diseases. Continued research into its pharmacological properties will be essential to unlock its full potential as a pharmaceutical agent.